Cas no 2229319-63-3 (2-methyl-3-(1H-pyrazol-4-yl)pyrazine)

• Product Name: 2-methyl-3-(1H-pyrazol-4-yl)pyrazine
• CAS No: 2229319-63-3
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 6188854
• PubChem ID: 139343653
• Update Time: 2025-06-24

2-methyl-3-(1H-pyrazol-4-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(1H-pyrazol-4-yl)pyrazine
• SCHEMBL21193333
• EN300-1742781
• 2229319-63-3

• Inchi： 1S/C8H8N4/c1-6-8(10-3-2-9-6)7-4-11-12-5-7/h2-5H,1H3,(H,11,12)
• InChI Key： VWVQASJFTSXXNR-UHFFFAOYSA-N
• SMILES： N1C=CN=C(C)C=1C1C=NNC=1

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-methyl-3-(1H-pyrazol-4-yl)pyrazine

Introduction to 2-Methyl-3-(1H-pyrazol-4-yl)pyrazine (CAS No. 2229319-63-3)

2-Methyl-3-(1H-pyrazol-4-yl)pyrazine (CAS No. 2229319-63-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive pyrazine and pyrazole moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 2-methyl-3-(1H-pyrazol-4-yl)pyrazine is composed of a pyrazine ring fused with a pyrazole ring, with a methyl group attached to the pyrazine ring. This structural arrangement confers the compound with unique electronic and steric properties, which are crucial for its biological activity. The presence of the pyrazole ring, in particular, is known to enhance the compound's ability to interact with various biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 2-methyl-3-(1H-pyrazol-4-yl)pyrazine in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-methyl-3-(1H-pyrazol-4-yl)pyrazine has also demonstrated promising antiviral activity. Research has indicated that this compound can interfere with the replication cycle of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood, but it is believed to involve the inhibition of viral enzymes or the modulation of host cell signaling pathways.

In addition to its therapeutic potential, 2-methyl-3-(1H-pyrazol-4-yl)pyrazine has been studied for its use in drug discovery and development. Its structural features make it an excellent scaffold for the design and synthesis of novel compounds with improved pharmacological properties. For instance, researchers have used this compound as a starting point to develop more potent and selective inhibitors of specific targets, such as kinases and proteases.

The synthesis of 2-methyl-3-(1H-pyrazol-4-yl)pyrazine has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the reaction of 2-methylpyrazine with 4-hydrazinopyrimidine under appropriate conditions to form the desired product. The choice of synthetic method can significantly impact the yield and purity of the final compound, making it an important consideration for both academic research and industrial applications.

The physicochemical properties of 2-methyl-3-(1H-pyrazol-4-yl)pyrazine, such as its solubility, stability, and bioavailability, are also critical factors in its potential use as a therapeutic agent. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, its stability under different conditions ensures that it can be stored and transported without significant degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-3-(1H-pyrazol-4-yl)pyrazine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no serious adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-methyl-3-(1H-pyrazol-4-yl)pyrazine (CAS No. 2229319-63-3) is a promising compound with a wide range of potential applications in medicine. Its unique structural features, combined with its diverse biological activities, make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.